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Compound of Interest

Potassium 4-
Compound Name:
bromobenzenesulfonate

Cat. No.: B1343616

An In-depth Technical Guide on the Hazards and Safety Precautions for Potassium 4-
bromobenzenesulfonate

This technical guide is intended for researchers, scientists, and drug development
professionals, providing comprehensive information on the hazards and safety precautions
associated with Potassium 4-bromobenzenesulfonate. It is crucial to note that the chemical,
physical, and toxicological properties of this substance have not been thoroughly investigated.
[1] Therefore, adherence to strict safety protocols is imperative when handling this compound.

Chemical and Physical Properties

The fundamental properties of Potassium 4-bromobenzenesulfonate are summarized below.

Property Data
4-Bromo-benzenesulfonic acid potassium salt[1]
Synonyms
[21[3]
CAS Number 66788-58-7[1][2][3]
Molecular Formula CeH4aBrkOsS[1][2][4]
Molecular Weight 275.16 g/mol [1][2][3]
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Hazard Identification and Classification

While a comprehensive hazard profile is not available, the existing data suggests the following
potential hazards.

Potential Health Effects:

Inhalation: May cause respiratory irritation.[1]

Skin Contact: May be harmful if absorbed through the skin.

Eye Contact: May cause eye irritation.

Ingestion: May be harmful if swallowed.
Carcinogenicity:

» |IARC: No component of this product present at levels greater than or equal to 0.1% is
identified as a probable, possible or confirmed human carcinogen by IARC.[1]

Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure safety.
Handling:

» Handle in accordance with good industrial hygiene and safety practices.[1]

Avoid the formation of dust.[1]

Avoid breathing dust, vapors, mist, or gas.[1]

Ensure adequate ventilation.[1]

Wash hands before breaks and at the end of the workday.[1]

Storage:

o Store in a cool, dry, and well-ventilated area.
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o Keep containers tightly closed.
» Store away from incompatible materials.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling Potassium
4-bromobenzenesulfonate.

Protection Type Recommendations

Use safety glasses with side-shields conforming

Eye/Face Protection ]
to EN166 or NIOSH-approved equipment.[1]

) ] Handle with gloves. Dispose of contaminated
Skin Protection
gloves after use. Wash and dry hands.[1]

For nuisance exposures, use a type P95 (US) or

Respiratory Protection _ _
type P1 (EU EN 143) particle respirator.[1]

First Aid Measures

In case of exposure, follow these first aid protocols and seek medical attention.

Exposure Route First Aid Protocol

Move the person into fresh air. If breathing is
Inhalation difficult or stops, provide artificial respiration.

Consult a physician.[1]

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.[1]

Rinse thoroughly with plenty of water for at least

Eye Contact ] o
15 minutes. Consult a physician.[1]

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.

Consult a physician.[1]
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Accidental Release and Fire-Fighting Measures

Accidental Release:

Use personal protective equipment.[1]

Evacuate personnel to safe areas.[1]

Avoid dust formation and breathing dust.[1]

Sweep up and shovel the material without creating dust.[1]

Place in a suitable, closed container for disposal.[1]

Prevent the product from entering drains.[1]
Fire-Fighting:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

e Special Hazards: No specific data available.

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.
e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides,
sulfur oxides, hydrogen bromide gas, and potassium oxides.

Toxicological Information

The toxicological properties of Potassium 4-bromobenzenesulfonate have not been
thoroughly investigated.[1] No quantitative toxicity data (e.g., LD50, LC50) is available from the
provided search results.
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Experimental Protocols

Detailed experimental protocols for key toxicological or safety assessments of Potassium 4-
bromobenzenesulfonate are not available in the public domain based on the conducted

searches.

Visual Diagrams

The following diagrams illustrate key safety workflows.
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Accidental Release Workflow

Spill Occurs
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Caption: Workflow for handling an accidental spill.
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First Aid Decision Pathway

Exposure Occurs
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Caption: First aid procedures following exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Hazards and safety precautions for Potassium 4-
bromobenzenesulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1343616#hazards-and-safety-precautions-for-
potassium-4-bromobenzenesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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